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Compound of Interest

Compound Name: ONO-8713

Cat. No.: B538136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of ONO-8713, a selective prostaglandin E receptor subtype EP1 antagonist. The

following procedural guidance is designed to ensure the safe and effective use of this

compound in a laboratory setting.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling ONO-8713 to

minimize exposure and ensure personal safety.
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PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields
ANSI Z87.1 Certified

Chemical Goggles
Use when there is a splash

hazard.

Hand Protection Nitrile Gloves
Chemically resistant,

disposable.

Body Protection Laboratory Coat Standard, full-length.

Respiratory Protection Dust Mask/Respirator

Required when handling the

powdered form to avoid

inhalation.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of ONO-8713 and to prevent

accidental exposure.

Operational Plan:

Preparation: Before handling, ensure that the designated workspace is clean and

uncluttered. Have all necessary PPE readily available and inspected for integrity.

Weighing and Aliquoting (Powder Form):

Perform in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of the powder.

Use appropriate tools (e.g., spatulas, weigh boats) to handle the powder.

Close the container tightly immediately after use.

Solution Preparation:

When dissolving the compound, add the solvent slowly to the powder to avoid splashing.
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If sonication is required, ensure the container is properly sealed.

General Handling:

Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory area where ONO-8713 is handled.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Storage Plan:

Form Storage Temperature Duration

Powder -20°C 3 years

In Solvent -80°C 6 months

-20°C 1 month

Disposal Plan
All waste materials contaminated with ONO-8713 must be disposed of as hazardous chemical

waste in accordance with institutional and local regulations.

Solid Waste:

Collect all contaminated solid waste, including empty vials, weigh boats, and used PPE

(gloves, etc.), in a designated, clearly labeled hazardous waste container.

Liquid Waste:

Collect all solutions containing ONO-8713 in a designated, sealed, and clearly labeled

hazardous waste container.

Do not dispose of liquid waste containing ONO-8713 down the drain.

Container Disposal:
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Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be

collected as hazardous liquid waste. After rinsing, the container can be disposed of

according to institutional guidelines for chemical containers.

Signaling Pathway of ONO-8713's Target: EP1
Receptor
ONO-8713 is a selective antagonist of the Prostaglandin E Receptor 1 (EP1). The binding of

the natural ligand, Prostaglandin E2 (PGE2), to the EP1 receptor initiates a signaling cascade.

ONO-8713 blocks this binding, thereby inhibiting the downstream effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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